2-((3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)amino)-2-oxoethyl 2-(5-ethynyl-2-methyl-1H-indol-3-yl)acetate
Overview
Description
DKFZ-633 is a potent inhibitor of kallikrein-related peptidase 6. DKFZ-633 could be used to pull down active endogenous KLK6.
Scientific Research Applications
Corrosion Inhibition
- A study found that bipyrazolic derivatives, closely related to the chemical compound , were very effective as corrosion inhibitors for C38 steel in hydrochloric acid solutions. They demonstrated over 95% protection at low concentrations, indicating their potential as corrosion inhibitors (Missoum et al., 2013).
Biological Activity
- Research on the biological activity of metal complexes with tridentate ligands, which included similar compounds, found potential antibacterial properties against various bacterial species (Al‐Hamdani & Al Zoubi, 2015).
- Another study reported the synthesis of pyrazole derivatives and their screening for antibacterial activity, suggesting their utility in this field (Al-Smaisim, 2012).
Structural and Catalytic Properties
- A study involving the transformation of alkyl acetates into various compounds, including pyrazoles, highlighted their potential in the creation of diverse molecular structures (Stanovnik et al., 2003).
- Synthesis and characterization of new pyrazole, pyridine, and pyrimidine derivatives have been reported, providing insights into their structural and potential pharmaceutical applications (Fadda et al., 2012).
Synthetic Chemistry
- In synthetic chemistry, these types of compounds have been used to create multidendate ligands, which were studied for their catalytic properties in oxidation reactions (Boussalah et al., 2009).
Antitumor and Antioxidant Activities
- Some studies focused on the synthesis of related heterocyclic compounds with potential antitumor and antioxidant activities (Bialy & Gouda, 2011).
properties
Product Name |
2-((3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)amino)-2-oxoethyl 2-(5-ethynyl-2-methyl-1H-indol-3-yl)acetate |
|---|---|
Molecular Formula |
C26H24N4O3 |
Molecular Weight |
440.5 |
IUPAC Name |
2-((3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)amino)-2-oxoethyl 2-(5-ethynyl-2-methyl-1H-indol-3-yl)acetate |
InChI |
InChI=1S/C26H24N4O3/c1-5-19-11-12-23-22(13-19)21(16(2)27-23)14-25(32)33-15-24(31)28-26-17(3)29-30(18(26)4)20-9-7-6-8-10-20/h1,6-13,27H,14-15H2,2-4H3,(H,28,31) |
InChI Key |
BSFUPONMMJGPSV-UHFFFAOYSA-N |
SMILES |
O=C(NC1=C(C)N(C2=CC=CC=C2)N=C1C)COC(CC3=C(C)NC4=C3C=C(C#C)C=C4)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DKFZ-633; DKFZ 633; DKFZ633; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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